Cas no 5300-03-8 (9-cis-Retinoic acid)

9-cis-Retinoic acid is a biologically active isomer of retinoic acid, functioning as a ligand for nuclear retinoid receptors RXR and RAR. It plays a critical role in cellular differentiation, proliferation, and apoptosis, making it valuable in biochemical and pharmacological research. Unlike all-trans-retinoic acid, its distinct stereochemistry enables selective receptor activation, offering insights into retinoid signaling pathways. This compound is widely used in studies of gene regulation, dermatology, and cancer therapeutics due to its ability to modulate transcription factors. High-purity 9-cis-retinoic acid ensures reproducibility in experimental applications, supporting research in developmental biology and metabolic disorders. Its stability and solubility properties facilitate in vitro and in vivo studies.

9-cis-Retinoic acid structure

Product Name:9-cis-Retinoic acid

CAS No:5300-03-8

MF:C₂₀H₂₈O₂

MW:300.435126304626

MDL:MFCD00270072

CID:45674

PubChem ID:449171

Update Time:2025-05-27

9-cis-Retinoic acid Chemical and Physical Properties

Names and Identifiers

- 9-cis-Retinoic acid
- (2E,4E,6Z,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-tetraenoic acid
- 9-cis Retinoic Acid
- (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
- 9-cis-Tretinoin
- 9-cis-Tretinoin,Alitretinoin
- Panretin Gel
- Alitretinoin
- ALRT1057
- HMS1361K17
- Acide retinoique (French) (DSL)
- D02815
- Alitretinoin (USAN)
- Retinoic acid, (9cis)-
- D11AH04
- LG100057
- Retinoicacid-9-cis
- B-retinoate
- (2E,4E,6Z,8E)-3,7-Dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)nona-2,4,6,8-tetraenoic acid
- CCG-208266
- GTPL5383
- DTXCID4020404
- UPCMLD-DP097:001
- (2E,4E,6Z,8E)-3,7-Dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic acid
- Panretin
- (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
- GTPL2645
- NSC-659772
- Tretinoin (JAN/USP)
- alitretinoinum
- NCGC00161590-07
- 9(Z)-Retinoic acid
- ALRT 1057
- BDBM31892
- Tretinoin [USAN:BAN:INN]
- ALITRETINOIN [INN]
- IDI1_033965
- ALITRETINOIN (MART.)
- HSDB 7186
- Retinoic acid 9-cis-form
- AMY21903
- Retinoic acid, 9-cis-
- 5300-03-8
- Retinova
- A-Acido (Argentina)
- Q3611854
- alitretinoina
- Retinoic acid, cis-9,trans-13-
- retinoic acid, 9-cis
- 9C-RA
- HY-15128
- Toctino
- Effederm [France]
- CCRIS 7098
- CS-0003780
- NCGC00161590-03
- 9-cis-Retinoic-acid/Alitretinoin
- NCGC00255697-01
- ALITRETINOIN [HSDB]
- 9-cis RA
- AKOS005622553
- RETINOIC ACID 9-CIS-FORM [MI]
- LMPR01090022
- Panrexin
- TRETINOIN IMPURITY D (EP IMPURITY)
- Panretyn
- BSPBio_001495
- HMS1791K17
- MFCD00270072
- alitretinoine
- All-trans-beta-retinoate
- (9cis)-retinoic acid
- alpha-acido (argentina)
- Alitretinoin [USAN:INN:BAN]
- SCHEMBL18666
- Avita
- Panretin (TN)
- tretinoine (French) (EINECS)
- [3H]-9-cis-retinoic acid
- CAS-5300-03-8
- [3H]9-cis-retinoic acid
- 9-cis- retinoic acid
- ISOTRETINOIN IMPURITY D [EP IMPURITY]
- Alitretinoin [USAN]
- DB00523
- trans-Vitamin a acid
- alpha-vitaminsyre [denmark]
- 9CRA
- Spectrum5_001935
- LG-100057
- DTXSID6040404
- all-trans- Vitamin A1 acid
- NCGC00161590-04
- BAL-4079
- beta-Retinoate
- 9-cis-Retinoic acid, >=98% (HPLC)
- BRD-K35483542-001-02-3
- 9-Retinoate
- Tretinoin (TN)
- AGN192013
- ALITRETINOIN [VANDF]
- AGN 192013
- NSC 659772
- EN300-21037381
- Tretinoin/all-trans retinoate
- LGD-1057
- BML2-E06
- (7E,9Z,11E,13E)-retinoic acid
- LGD 100057
- trans-Retinoate
- W-200595
- Isotretinoin retinoate
- Retin A (TN)
- ALRT-1057
- F88246
- 2,4,6,8-Nonatetraenoic acid, 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6Z,8E)-
- 3,7-Dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)2-trans-4-trans-6-cis-8-trans-nonatetraenoic Acid
- NCGC00161590-05
- NSC659772
- NCGC00161590-02
- TRETINOIN IMPURITY D [EP IMPURITY]
- ALITRETINOIN [MI]
- 9-cis-RA
- LGD1057
- 15-Apo-beta-caroten-15-oic acid
- 15-Apo-beta-caroten-15-oate
- UNII-1UA8E65KDZ
- AS-83566
- SR-05000013784-1
- CHEMBL705
- Isotretinoin Retinoic acid
- Ro-04-4079
- all-trans-b-Retinoic acid
- CHEBI:50648
- NCGC00161590-01
- (2E,4E,6Z,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl) nona-2,4,6,8-tetraenoic Acid
- 1UA8E65KDZ
- L01XX22
- Tox21_302195
- HMS3402K17
- 9-Retinoic acid
- NCGC00161590-06
- 9cRA compound
- SR-05000013784
- 9-CRA
- NS00070820
- 9-(Z)-retinoic Acid
- Avitoin [Norway]
- HMS1989K17
- 9-CRA. 9-cis-RA. ALRT1057
- AGN-192013
- ALITRETINOIN [EMA EPAR]
- UPCMLD-DP097:002
- 6-cis-retinoic acid
- BB 0261656
- Aberela [Norway]
- All-trans-b-retinoate
- 9 Cis Retinoic Acid
- ALITRETINOIN [MART.]
- ISOTRETINOIN IMPURITY D (EP IMPURITY)
- Atragen
- ALITRETINOIN [ORANGE BOOK]
- ALITRETINOIN [WHO-DD]
- RARECHEM AL BE 0738
- Tretinoin EP Impurity D
- (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex
- Isotretinoin Impurity 4（Isotretinoin EP Impurity D）
- STK801887
- GLXC-10365
- 9-CIS-RETINOICACID
- MDL： MFCD00270072
- Inchi： 1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8-,16-14+
- InChI Key： SHGAZHPCJJPHSC-ZVCIMWCZSA-N
- SMILES： C(O)(=O)/C=C(/C=C/C=C(\C=C\C1C(C)(C)CCCC=1C)/C)\C

Computed Properties

Exact Mass: 300.20900
Monoisotopic Mass: 300.208930132g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 567
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 6.3
Topological Polar Surface Area: 37.3

Experimental Properties

Color/Form: Not determined
Density: 1.0±0.1 g/cm3
Melting Point: 189-191°C
Boiling Point: 462.8±14.0 °C at 760 mmHg
Flash Point: 350.6±11.0 °C
Solubility: 可溶于乙腈（非常轻微）、氯仿（轻微）、DMSO（轻微）、乙醇
Water Partition Coefficient: Soluble in chloroform (50 mg/ml), DMSO (~25 mg/ml), ethanol (25 mg/ml), and acetone (25 mg/ml). Insoluble in water.
Stability/Shelf Life: Store Dry in Freezer at -20°C for up to 1 year; in Solution at -20°C for up to 3 Months.
PSA: 37.30000
LogP: 5.60260
Sensitiveness: Moisture & Light Sensitive
Solubility: Not determined
Vapor Pressure: 0.0±2.5 mmHg at 25°C
pka: 4.73±0.33(Predicted)

9-cis-Retinoic acid Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H315;H319;H335;H360
Warning Statement： P201;P261;P305+P351+P338;P308+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 61-36/37/38
Safety Instruction： S26-S36/37/39-S45-S53
RTECS：VH6450000
Hazardous Material Identification：
Storage Condition：−20°C
Risk Phrases：R36/37/38; R61
Safety Term：S53-S26-S36/37/39-S45

9-cis-Retinoic acid Customs Data

HS CODE：2916209090
Customs Data：

China Customs Code:
2916209090

Overview:

2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

9-cis-Retinoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	R4643-1MG	9-cis-Retinoic acid	5300-03-8		1mg	¥1176.07	2023-09-18
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci13434-5mg	9-cis-Retinoic Acid	5300-03-8	98%	5mg	￥844.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci13434-10mg	9-cis-Retinoic Acid	5300-03-8	98%	10mg	￥1446.00	2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci13434-25mg	9-cis-Retinoic Acid	5300-03-8	98%	25mg	￥2914.00	2023-09-09
ChemScence	CS-0003780-5mg	9-cis-Retinoic acid	5300-03-8	≥97.0%	5mg	$450.0	2021-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021226-1mg	9-cis-Retinoic acid	5300-03-8	98%	1mg	￥1935	2024-05-23
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C134191-5mg	9-cis-Retinoic acid	5300-03-8	≥98% (HPLC)	5mg	¥3604.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C134191-1mg	9-cis-Retinoic acid	5300-03-8	≥98% (HPLC)	1mg	¥813.90	2023-09-03
MedChemExpress	HY-15128-5mg	9-cis-Retinoic acid	5300-03-8	99.56%	5mg	￥1500	2025-04-16
TRC	R245000-1mg	9-cis-Retinoic Acid	5300-03-8		1mg	$46.00	2023-05-17

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(CAS:5300-03-8)9-cis-Retinoic acid

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9-cis-Retinoic acid Related Literature

1. Caesium fluoride-promoted Stille coupling reaction: an efficient synthesis of 9Z-retinoic acid and its analogues using a practical building block

Takashi Okitsu,Kinya Iwatsuka,Akimori Wada Chem. Commun. 2008 6330
2. Application of copper(i) salt and fluoride promoted Stille coupling reactions in the synthesis of bioactive molecules

Victor Lee Org. Biomol. Chem. 2019 17 9095
3. Application of copper(i) salt and fluoride promoted Stille coupling reactions in the synthesis of bioactive molecules

Victor Lee Org. Biomol. Chem. 2019 17 9095
4. Self-assembled polymeric nanocarriers for the targeted delivery of retinoic acid to the hair follicle

Maria Lapteva,Michael M?ller,Robert Gurny,Yogeshvar N. Kalia Nanoscale 2015 7 18651
5. New insights into supercritical fluid chromatography for chiral separations

Hermes Licea-Perez,Christopher A. Evans Anal. Methods 2017 9 2603

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(CAS:5300-03-8)9-cis-Retinoic acid

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